Cas no 1501475-51-9 (1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine)

• Product Name: 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine
• CAS No: 1501475-51-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5948756
• PubChem ID: 82654390
• Update Time: 2025-05-20

1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine
• EN300-1109884
• 1501475-51-9
• 1-[2-(pyrrolidin-1-yl)ethyl]-1H-imidazol-2-amine

• Inchi： 1S/C9H16N4/c10-9-11-3-6-13(9)8-7-12-4-1-2-5-12/h3,6H,1-2,4-5,7-8H2,(H2,10,11)
• InChI Key： CJDCXGWQAIJKLG-UHFFFAOYSA-N
• SMILES： N1(CCN2C=CN=C2N)CCCC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine

Comprehensive Overview of 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine (CAS No. 1501475-51-9)

1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine (CAS No. 1501475-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features an imidazole core linked to a pyrrolidine moiety via an ethyl bridge, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological pathways, given its ability to interact with various receptors and enzymes.

The compound's CAS number 1501475-51-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure, characterized by the 1H-imidazol-2-amine group, offers a platform for further functionalization, enabling the synthesis of derivatives with tailored properties. This adaptability makes it a valuable tool in medicinal chemistry, where precision and specificity are paramount.

In recent years, the demand for 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine has surged, driven by its potential role in addressing contemporary health challenges. For instance, its structural similarity to known bioactive molecules has sparked interest in its application for neurological and metabolic disorders. Researchers are exploring its efficacy in targeting G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases. This aligns with the growing focus on personalized medicine and targeted therapies, which dominate current biomedical discussions.

Another area of interest is the compound's potential in catalysis and material science. Its imidazole ring is known to participate in coordination chemistry, making it a candidate for designing novel catalysts. Additionally, its stability under various conditions enhances its utility in industrial applications, where robustness and reproducibility are essential. These attributes have positioned CAS 1501475-51-9 as a compound of interest beyond traditional pharmaceutical realms.

The synthesis of 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with stringent quality standards. This rigorous approach underscores the importance of chemical integrity in research and development, a topic frequently highlighted in scientific forums.

From an environmental perspective, the compound's biodegradability and ecological impact are under scrutiny, reflecting broader societal concerns about sustainable chemistry. Researchers are investigating greener synthesis routes to minimize waste and energy consumption, aligning with the principles of green chemistry. This focus resonates with the increasing emphasis on eco-friendly practices in the chemical industry, a trend that dominates search queries and academic discourse.

In summary, 1-2-(pyrrolidin-1-yl)ethyl-1H-imidazol-2-amine (CAS No. 1501475-51-9) represents a multifaceted compound with promising applications in medicine, catalysis, and materials science. Its structural versatility and functional potential make it a subject of ongoing research, addressing both scientific and societal priorities. As the field evolves, this compound is likely to remain at the forefront of innovation, bridging gaps between chemistry, biology, and technology.